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Compound of Interest

Compound Name: ATTO 700

Cat. No.: B15557223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fluorescent dye ATTO 700, focusing on its

application in single-molecule detection and super-resolution microscopy. ATTO 700 is a

versatile near-infrared (NIR) dye known for its high photostability, strong absorption, and good

water solubility, making it an excellent candidate for demanding imaging applications.

Core Photophysical Properties
ATTO 700 exhibits a range of desirable characteristics for single-molecule studies. Its

excitation and emission in the NIR region minimize photodamage and background

autofluorescence from biological samples.[1] A key feature of ATTO dyes is their rigid molecular

structure, which prevents cis-trans isomerization and contributes to consistent optical

properties across different environments and temperatures.[2]

The following table summarizes the key quantitative data for ATTO 700:
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Property Value Reference

Maximum Excitation

Wavelength (λex)
700 nm [3][4][5]

Maximum Emission

Wavelength (λem)
716-719 nm [3][4][5]

Molar Extinction Coefficient

(εmax)
1.20-1.25 x 10⁵ M⁻¹cm⁻¹ [1][3][4][5]

Fluorescence Quantum Yield

(Φf)
0.25 [3][4][5][6]

Fluorescence Lifetime (τfl) 1.6 ns [4][5][7]

Molecular Weight ( g/mol )
~575-874 (depending on the

derivative)
[3][4][5]

Note: The exact molecular weight depends on the specific reactive group attached to the dye

(e.g., NHS ester, maleimide, etc.).

Suitability for Single-Molecule Detection
ATTO 700's properties make it particularly well-suited for a variety of single-molecule and

super-resolution techniques:

High Photostability: Essential for tracking single molecules over extended periods without

significant photobleaching.[2][6][8]

Strong Absorption and High Quantum Yield: These factors contribute to a bright fluorescent

signal, which is crucial for detecting the faint emissions from single molecules.[5][6][8]

Near-Infrared Emission: Reduces cellular autofluorescence and allows for deeper tissue

penetration.[1]

Zwitterionic Nature: ATTO 700 is a zwitterionic dye that is electrically neutral after

conjugation, which can minimize nonspecific interactions with other molecules.[4][6][8]
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Minimal Triplet State Formation: This characteristic is advantageous for single-molecule

detection as it reduces blinking and increases the total number of photons that can be

detected from a single molecule.[6]

These attributes have led to the successful use of ATTO 700 in techniques such as Förster

Resonance Energy Transfer (FRET), Stimulated Emission Depletion (STED) microscopy, and

other super-resolution methods.[1][9][10]

Experimental Protocols
Detailed methodologies for labeling biomolecules with ATTO 700 are crucial for successful

single-molecule experiments. The following are generalized protocols for using two of the most

common reactive derivatives of ATTO 700.

Labeling of Amine Groups with ATTO 700 NHS Ester
This protocol is suitable for labeling proteins and amine-modified oligonucleotides.[11]

Materials:

ATTO 700 NHS ester

Protein or other amine-containing molecule in an amine-free buffer (e.g., PBS)

Reaction buffer: 0.2 M sodium bicarbonate, pH 8.3-9.0[12][13]

Anhydrous, amine-free DMSO or DMF[12]

Gel filtration column (e.g., Sephadex G-25) for purification[12]

Procedure:

Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-5

mg/mL.[12] Ensure the buffer is free of amine-containing substances like Tris.[12]

Prepare Dye Stock Solution: Immediately before use, dissolve the ATTO 700 NHS ester in a

small amount of DMSO or DMF.[12]
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Labeling Reaction: Add a 2-3 fold molar excess of the reactive dye to the protein solution

while gently stirring.[12] The optimal dye-to-protein ratio may need to be determined

empirically, but a range of 2 to 10 is often recommended for antibodies.[11]

Incubation: Allow the reaction to proceed for 1 hour at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye using a gel filtration column

pre-equilibrated with a suitable storage buffer (e.g., PBS).[12]

Labeling of Thiol Groups with ATTO 700 Maleimide
This protocol is designed for labeling proteins with available cysteine residues or other thiol-

containing molecules.[14]

Materials:

ATTO 700 maleimide

Thiol-containing molecule in a degassed buffer at pH 7.0-7.5 (e.g., PBS, HEPES, Tris)[14]

[15]

Anhydrous, amine-free DMSO or DMF

Reducing agent (e.g., DTT or TCEP), if necessary, to reduce disulfide bonds[15]

Gel filtration column for purification[15]

Procedure:

Reduce Disulfide Bonds (if necessary): If the protein contains disulfide bonds, treat it with a

10-fold molar excess of a reducing agent like TCEP.[15] If DTT is used, it must be removed

by dialysis before adding the dye.[15]

Prepare Protein Solution: Dissolve the thiol-containing protein in a degassed buffer at a

concentration of 50-100 µM.[15]
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Prepare Dye Stock Solution: Freshly prepare a 10-20 mM stock solution of ATTO 700
maleimide in DMSO.[15]

Labeling Reaction: Add a 10-20 fold molar excess of the dye to the protein solution.[15]

Incubation: Let the reaction proceed for 2 hours at room temperature or overnight at 4°C in

the dark.[15]

Purification: Purify the conjugate using a gel filtration column to remove unreacted dye.[15]

Visualizations
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Caption: Jablonski diagram illustrating the electronic transitions of ATTO 700.

General Workflow for Single-Molecule FRET
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Caption: A generalized workflow for a single-molecule FRET experiment using ATTO 700.

Simplified Signaling Pathway Example
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Caption: Example of a signaling pathway where a receptor labeled with ATTO 700 can be

tracked.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557223?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

